2,3-bis(dimethylamino)propanoic acid hydrobromide
Overview
Description
2,3-Bis(dimethylamino)propanoic acid hydrobromide (2,3-BDMPH) is a compound that has been extensively studied for its various biochemical and physiological effects. It is a derivative of the amino acid 2,3-diaminopropionic acid, and is commonly used in research for its ability to interact with proteins and other molecules in the body.
Scientific Research Applications
2,3-bis(dimethylamino)propanoic acid hydrobromide is commonly used in scientific research as a tool to study the structure and function of proteins, as well as other molecules in the body. It is also used to study the role of proteins in various diseases, and to investigate the effects of drugs on proteins. Additionally, 2,3-bis(dimethylamino)propanoic acid hydrobromide can be used to study the effects of environmental toxins on proteins, and to investigate the role of proteins in the regulation of gene expression.
Mechanism of Action
2,3-bis(dimethylamino)propanoic acid hydrobromide is able to interact with proteins and other molecules in the body due to its ability to form hydrogen bonds. This allows it to bind to amino acid residues in proteins, as well as other molecules, and to modify their structure and function. Additionally, 2,3-bis(dimethylamino)propanoic acid hydrobromide can form complexes with other molecules, allowing it to alter their properties and to affect their biological activity.
Biochemical and Physiological Effects
2,3-bis(dimethylamino)propanoic acid hydrobromide has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, to affect the structure and function of proteins, and to alter the expression of genes. Additionally, it has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects in various cell types.
Advantages and Limitations for Lab Experiments
2,3-bis(dimethylamino)propanoic acid hydrobromide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is non-toxic and has a low cost. However, it is also important to note that 2,3-bis(dimethylamino)propanoic acid hydrobromide is not very soluble in organic solvents, and can be difficult to work with in some laboratory experiments.
Future Directions
There are several potential future directions for the use of 2,3-bis(dimethylamino)propanoic acid hydrobromide in research. In particular, it could be used to study the effects of environmental toxins on proteins and to investigate the role of proteins in various diseases, such as cancer and Alzheimer’s. Additionally, it could be used to study the effects of drugs on proteins and to investigate the role of proteins in the regulation of gene expression. Finally, 2,3-bis(dimethylamino)propanoic acid hydrobromide could be used to study the structure and function of proteins, and to develop new drugs for various diseases.
Synthesis Methods
2,3-bis(dimethylamino)propanoic acid hydrobromide can be synthesized in a variety of ways, including the reaction of bromoacetic acid with dimethylamine in the presence of a base catalyst. This reaction yields 2,3-bis(dimethylamino)propanoic acid hydrobromide as the main product, with minor amounts of other byproducts. Other methods of synthesis involve the reaction of dimethylamine with bromoacetic anhydride, or the use of bromoacetic acid and dimethylamine in the presence of a strong base such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-bis(dimethylamino)propanoic acid hydrobromide involves the reaction of dimethylamine with acrylonitrile to form N,N-dimethylacrylamide, which is then reacted with ethyl chloroacetate to form N,N-dimethyl-N-(2-carboxyethyl)acrylamide. This compound is then hydrolyzed to form 2,3-bis(dimethylamino)propanoic acid, which is finally reacted with hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "Dimethylamine", "Acrylonitrile", "Ethyl chloroacetate", "Hydrobromic acid" ], "Reaction": [ "Step 1: Dimethylamine is reacted with acrylonitrile in the presence of a catalyst to form N,N-dimethylacrylamide.", "Step 2: N,N-dimethylacrylamide is reacted with ethyl chloroacetate in the presence of a base to form N,N-dimethyl-N-(2-carboxyethyl)acrylamide.", "Step 3: N,N-dimethyl-N-(2-carboxyethyl)acrylamide is hydrolyzed with a strong acid to form 2,3-bis(dimethylamino)propanoic acid.", "Step 4: 2,3-bis(dimethylamino)propanoic acid is reacted with hydrobromic acid to form the hydrobromide salt of the compound." ] } | |
CAS RN |
2742653-18-3 |
Molecular Formula |
C7H17BrN2O2 |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
